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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

methyl 3-bromopropanoate (Br-C3-methyl ester), a versatile reagent in organic synthesis. Due

to the limited availability of precise quantitative solubility data in publicly accessible literature,

this document focuses on qualitative solubility, inferred solubility from reaction conditions, and

provides a general methodology for its experimental determination.

Core Concepts: Understanding Solubility
Solubility is a fundamental physical property defined as the maximum concentration of a solute

that can dissolve in a solvent to form a stable, homogeneous solution at a given temperature

and pressure.[1][2] For a liquid solute like methyl 3-bromopropanoate, miscibility, the ability of

two liquids to mix in all proportions, is a key consideration. The principle of "like dissolves like"

is a crucial guiding concept, suggesting that polar solutes tend to dissolve in polar solvents and

non-polar solutes in non-polar solvents.[3]

Physicochemical Properties of Methyl 3-
Bromopropanoate
A thorough understanding of the physicochemical properties of methyl 3-bromopropanoate is

essential for its application in research and development.
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Property Value Reference

Molecular Formula C₄H₇BrO₂ [4]

Molecular Weight 167.00 g/mol [5]

Appearance Colorless to pale yellow liquid [6]

Density 1.53 g/mL at 25 °C [6]

Boiling Point 64-66 °C at 18 mmHg [6]

Refractive Index n20/D 1.458 [6]

Water Solubility Immiscible/Limited solubility [4][6]

Solubility Profile in Organic Solvents
While specific quantitative data is scarce, qualitative information and solvent use in synthesis

provide strong indicators of methyl 3-bromopropanoate's solubility. It is generally described as

being soluble in organic solvents.[4]
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Solvent Class Specific Solvent
Solubility
Indication

Rationale/Source

Alcohols Methanol, Ethanol Soluble

Used as a reaction

solvent in its

preparation, indicating

miscibility.[7][8]

Ethers Diethyl ether Soluble

Utilized as a solvent

for reactions involving

methyl 3-

bromopropanoate.[8]

Ketones Acetone Soluble

Employed as a

solvent in the

synthesis of related

compounds.[9]

Halogenated Solvents Dichloromethane Likely Soluble

General solubility in

organic solvents

suggests compatibility.

Aprotic Polar Solvents DMF, DMSO Likely Soluble

The polar nature of

the ester and C-Br

bonds suggests

potential solubility.

Non-polar Solvents Hexane, Toluene Likely Soluble

The alkyl chain

provides some non-

polar character. Used

for washing in its

synthesis, suggesting

it is a solvent for the

product.[9]

Experimental Protocol for Solubility Determination
To obtain precise solubility data, a standardized experimental protocol is necessary. The

following is a general method for determining the solubility of a liquid solute, like methyl 3-
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bromopropanoate, in an organic solvent.

Objective: To determine the concentration of methyl 3-bromopropanoate in a saturated solution

of a given organic solvent at a specific temperature.

Materials:

Methyl 3-bromopropanoate (high purity)

Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Gas chromatograph (GC) with a suitable column and detector (e.g., FID) or other suitable

analytical instrument (e.g., HPLC, NMR)

Syringes and filters (e.g., 0.22 µm PTFE)

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of methyl 3-

bromopropanoate of known concentrations in the chosen solvent. These will be used to

create a calibration curve.

Equilibration:

Add an excess amount of methyl 3-bromopropanoate to a known volume of the organic

solvent in a sealed container (e.g., a screw-cap vial). The presence of a distinct second

phase of the solute is crucial to ensure saturation.

Place the container in a temperature-controlled shaker or water bath set to the desired

temperature.
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Agitate the mixture for a sufficient period to reach equilibrium. This can range from several

hours to days, and the optimal time should be determined by analyzing samples at

different time points until the concentration of the solute in the solvent phase remains

constant.

Sample Collection and Preparation:

Once equilibrium is reached, cease agitation and allow the phases to separate.

Carefully withdraw an aliquot of the saturated solvent phase using a syringe. It is critical to

avoid drawing any of the undissolved solute.

Filter the aliquot through a syringe filter to remove any micro-droplets of the undissolved

solute.

Accurately dilute the filtered sample with the solvent to a concentration that falls within the

range of the calibration curve.

Analysis:

Analyze the prepared sample using a calibrated analytical instrument (e.g., GC).

Determine the concentration of methyl 3-bromopropanoate in the diluted sample by

comparing its response to the calibration curve.

Calculation:

Calculate the concentration of the solute in the original saturated solution, taking into

account the dilution factor. The solubility is typically expressed in units such as g/100 mL,

mol/L, or as a weight/weight percentage.

Visualization of Synthetic Applications
Methyl 3-bromopropanoate is a valuable building block in organic synthesis due to its

bifunctional nature, containing both an electrophilic carbon attached to the bromine and an

ester group. This allows for a variety of chemical transformations.
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Synthetic Utility of Methyl 3-Bromopropanoate

Reaction Types Product Classes

Methyl 3-Bromopropanoate

Nucleophilic Substitution

Nu:⁻

Grignard ReactionR-MgX

Heck Coupling
Ar-B(OH)₂, Pd cat.

Ester Modification

Hydrolysis/Amidation

Substituted Propanoates

γ-Ketoesters

Cinnamic Acid Derivatives

Functionalized Amides/Acids

Click to download full resolution via product page

Caption: Synthetic pathways originating from methyl 3-bromopropanoate.

This diagram illustrates how methyl 3-bromopropanoate serves as a precursor to a variety of

compound classes through different reaction types, highlighting its versatility in synthetic

chemistry.

Conclusion
Methyl 3-bromopropanoate is a readily available chemical intermediate with broad utility in

organic synthesis. Its solubility in a wide range of common organic solvents makes it a

convenient substrate for various chemical transformations. While precise quantitative solubility

data remains to be extensively documented, its miscibility with polar and non-polar organic

solvents can be inferred from its use in synthetic procedures. The provided general protocol for

solubility determination offers a framework for researchers to quantify this important parameter
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for their specific applications. The continued exploration of its reactivity will undoubtedly lead to

novel applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

2. Solubility - Wikipedia [en.wikipedia.org]

3. Solubility & Method for determination of solubility | PPTX [slideshare.net]

4. CAS 3395-91-3: Methyl 3-bromopropanoate | CymitQuimica [cymitquimica.com]

5. Methyl 3-bromopropanoate | C4H7BrO2 | CID 76934 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Cas 3395-91-3,Methyl 3-bromopropionate | lookchem [lookchem.com]

7. CN111253255A - Preparation method of 3-bromopropionate compound - Google Patents
[patents.google.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. Methyl 3-bromopropionate | 3395-91-3 [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Solubility and Applications of
Methyl 3-Bromopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585468#br-c3-methyl-ester-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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